Cas no 1349699-81-5 (tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate
• CAS No: 1349699-81-5
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD20233219
• CID: 4591449
• PubChem ID: 56604529
• Update Time: 2025-10-17

tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate
• (R)-tert-Butyl 3-(oxetan-3-ylamino)piperidine-1-carboxylate
• (R)-tert-Butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate
• 1-Piperidinecarboxylic acid, 3-(3-oxetanylamino)-, 1,1-dimethylethyl ester, (3R)-
• (3R)-1-Boc-3-(oxetan-3-ylamino)piperidine
• CS-0309408
• 1349699-81-5
• Tert-butyl(3r)-3-(oxetan-3-ylamino)piperidine-1-carboxylate
• MFCD20233219
• DTXSID001132781
• P18055
• (R)-tert-Butyl 3-(oxetan-3-ylamino)-piperidine-1-carboxylate
• AKOS025402778
• t-Butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate
• (R)-tert-Butyl3-(oxetan-3-ylamino)piperidine-1-carboxylate
• KS-6857

• MDL： MFCD20233219
• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-6-4-5-10(7-15)14-11-8-17-9-11/h10-11,14H,4-9H2,1-3H3/t10-/m1/s1
• InChI Key： MVRZYWPCHJFVKP-SNVBAGLBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@@H](NC2COC2)C1

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate (CAS No. 1349699-81-5)

tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate (CAS No. 1349699-81-5) is a chiral piperidine derivative with significant potential in pharmaceutical and organic synthesis. This compound features a unique oxetan-3-ylamino moiety, which enhances its reactivity and applicability in drug discovery. Its tert-butyl carbamate (Boc) protecting group makes it a versatile intermediate for peptide coupling and medicinal chemistry applications. Researchers and industry professionals are increasingly interested in this compound due to its role in synthesizing bioactive molecules, particularly in the development of kinase inhibitors and GPCR-targeted therapeutics.

The structural complexity of tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate offers advantages in stereoselective synthesis. The (3R)-configuration ensures high enantiopurity, critical for chiral drug development. Recent trends in AI-driven drug design and fragment-based screening have highlighted the importance of such scaffolds. For instance, its oxetane ring is a bioisostere for carbonyl groups, improving metabolic stability—a hot topic in prodrug optimization. This aligns with frequent search queries like "oxetane in medicinal chemistry" or "Boc-protected piperidine applications."

From a synthetic perspective, CAS No. 1349699-81-5 is often explored for cross-coupling reactions and catalytic hydrogenation. Its solubility in polar aprotic solvents (e.g., DMF, DMSO) facilitates high-throughput experimentation (HTE), a technique gaining traction in green chemistry discussions. Notably, the compound’s stability under acidic conditions (due to the Boc group) makes it suitable for solid-phase peptide synthesis (SPPS), addressing common challenges in peptide drug manufacturing.

In the context of drug delivery systems, tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate has been investigated for its ability to modulate lipophilicity and cell permeability. These properties are crucial for CNS-targeted drugs, a trending area given the rising demand for neurotherapeutics. Searches like "blood-brain barrier penetration strategies" or "chiral amines in CNS drugs" reflect this interest. Additionally, its low toxicity profile aligns with the pharmaceutical industry’s shift toward safer intermediates.

Regulatory and quality control aspects of CAS No. 1349699-81-5 are equally vital. Analytical methods such as HPLC and chiral SFC are commonly employed to verify its purity, a topic frequently queried as "HPLC method development for chiral amines." The compound’s crystalline form is another focus area, especially for patent strategies in generic drug development.

In summary, tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate represents a multifaceted tool for modern drug discovery. Its integration into click chemistry, bioconjugation, and catalysis underscores its relevance in both academic and industrial settings. As the demand for precision medicine grows, compounds like this will remain at the forefront of innovative therapeutic design.